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Compound of Interest

Compound Name:

[benzotriazol-1-

yloxy(dimethylamino)methylidene]-

dimethylazanium

hexafluorophosphate

Cat. No.: B3427894 Get Quote

An In-depth Whitepaper on O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium

hexafluorophosphate

This technical guide provides a comprehensive overview of HBTU (O-(Benzotriazol-1-yl)-

N,N,N',N'-tetramethyluronium hexafluorophosphate), a widely used coupling reagent in peptide

synthesis. Tailored for researchers, scientists, and professionals in drug development, this

document details its chemical properties, mechanism of action, experimental protocols, and

safety considerations.

Core Properties of HBTU
HBTU is a uronium salt-based coupling reagent renowned for its efficiency in facilitating amide

bond formation, a critical step in peptide synthesis.[1] Its mild activation properties contribute to

high yields and the suppression of undesirable side reactions, most notably racemization. The

table below summarizes its key quantitative data.
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Property Value Reference

CAS Number 94790-37-1 [2]

Molecular Formula C₁₁H₁₆F₆N₅OP [1]

Molecular Weight 379.24 g/mol [1]

Mechanism of Action in Peptide Coupling
HBTU facilitates the coupling of a carboxylic acid and an amine to form an amide bond. The

process is initiated by the reaction of the carboxylic acid with HBTU in the presence of a tertiary

amine base, such as N,N-diisopropylethylamine (DIPEA). This leads to the formation of an

activated O-acylisourea intermediate. This intermediate is highly reactive and readily

undergoes nucleophilic attack by the amine, resulting in the formation of the desired amide

bond and the release of tetramethylurea and hexafluorophosphate anion byproducts. The

overall mechanism is designed to be efficient and to minimize the risk of racemization at the

chiral center of the amino acid.

The following diagram illustrates the general workflow of an HBTU-mediated peptide coupling

reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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